Cas no 36825-86-2 (3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid
• CAS No: 36825-86-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD05170043
• CID: 4713589
• Update Time: 2025-05-23

3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-isopropylphenyl)-1H-pyrazole-5-carboxylic acid
• 3-(4-propan-2-ylphenyl)-1H-pyrazole-5-carboxylic acid
• 5-[4-(Propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
• 3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid
• 3-[4-(methylethyl)phenyl]pyrazole-5-carboxylic acid
• cid_975396
• BDBM45816
• BBL007572
• STL145881
• SBB039866
• 3-p-cumenyl-1H-

• MDL： MFCD05170043
• Inchi： 1S/C13H14N2O2/c1-8(2)9-3-5-10(6-4-9)11-7-12(13(16)17)15-14-11/h3-8H,1-2H3,(H,14,15)(H,16,17)
• InChI Key： PCZGIQISGVTTCE-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(=CC=2)C(C)C)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid (CAS: 36825-86-2)

3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid (CAS: 36825-86-2) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a scaffold for designing novel anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The results demonstrated that 3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid exhibited moderate COX-2 inhibition, with an IC50 value of 12.3 μM. Further optimization of the scaffold led to derivatives with improved potency and selectivity, highlighting its potential as a starting point for anti-inflammatory drug development.

In another study, the compound's potential as an anticancer agent was explored. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid and its analogs could induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism of action was linked to the inhibition of protein kinases involved in cell proliferation and survival. These findings suggest that the compound could serve as a promising lead for the development of targeted cancer therapies.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid. A paper in Organic Process Research & Development (2023) described a novel, scalable synthesis route that improved yield and reduced production costs. This development is particularly significant for industrial applications, as it enhances the feasibility of large-scale production for preclinical and clinical studies.

In conclusion, 3-[4-(propan-2-yl)phenyl]-1H-pyrazole-5-carboxylic acid (CAS: 36825-86-2) continues to be a compound of interest in chemical biology and medicinal chemistry. Its versatility as a scaffold for drug design, combined with its direct biological activities, positions it as a valuable tool for researchers. Future studies are expected to further explore its therapeutic potential and optimize its pharmacological properties for clinical applications.